4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide

Specification

• CAS No.: 2034348-67-7
• Molecular Formula: C20H20N6O3
• Molecular Weight: 392.419
• IUPAC Name: N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-4-propan-2-yloxybenzamide
• Standard InChI: InChI=1S/C20H20N6O3/c1-12(2)28-16-6-4-14(5-7-16)19(27)21-11-18-24-23-17-10-15(8-9-26(17)18)20-22-13(3)25-29-20/h4-10,12H,11H2,1-3H3,(H,21,27)
• Standard InChI Key: NQQXGMPFASEJAF-UHFFFAOYSA-N
• SMILES: CC1=NOC(=N1)C2=CC3=NN=C(N3C=C2)CNC(=O)C4=CC=C(C=C4)OC(C)C

Introduction

The compound 4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-triazolo[4,3-a]pyridin-3-yl)methyl)benzamide is a complex organic molecule featuring multiple functional groups, including an isopropoxy group, a benzamide moiety, and a triazolopyridine ring system. This compound belongs to the broader class of heterocyclic compounds, which are known for their diverse biological activities and applications in medicinal chemistry.

Molecular Formula and Weight

• Molecular Formula: C$_{22}$H$_{23}$N$_{5}$O$_{4}$

• Molecular Weight: Approximately 421.45 g/mol

Synthesis and Characterization

The synthesis of 4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-triazolo[4,3-a]pyridin-3-yl)methyl)benzamide likely involves multi-step organic reactions, including the formation of the triazolopyridine core and subsequent attachment of the oxadiazole and benzamide moieties. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure and purity of the compound.

Biological Activity and Potential Applications

Compounds with similar structures have shown promise in medicinal chemistry due to their potential interactions with biological targets such as enzymes or receptors. Preliminary studies on related compounds suggest activity against diseases such as cancer or inflammation, although specific data on 4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-triazolo[4,3-a]pyridin-3-yl)methyl)benzamide is limited.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-124triazolo[4,3-a]pyridin-3-yl)methyl)benzamide	C$_{22}$H$_{23}$N$_{5}$O$_{4}$	421.45	Potential therapeutic applications, limited data
5-chloro-6-hydroxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-triazolo[4,3-a]pyridin-3-yl)methyl)nicotinamide	Complex formula	Not specified	Promising activity against cancer or inflammation
3-Isopropyl-6-(4-phenyl-oxazol-5-yl)-triazolo[4,3-a]pyridine	C$_{18}$H$_{16}$N$_{4}$O	304.3	Inhibitor properties